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Introduction

Allyl methacrylate (AMA) is a versatile monomer that possesses dual functionality due to the
presence of both a methacrylate and an allyl group.[1][2][3][4] This unique structure allows for a
two-stage curing process, making it a valuable component in the synthesis of polymers with
tailored properties.[1][5] It is utilized in a variety of applications, including the production of
dental materials, industrial coatings, optical polymers, and as a cross-linking agent to enhance
the hardness and thermal resistance of resins.[2][4][6][7] A thorough understanding of its
physical properties is crucial for its effective and safe use in research, development, and
manufacturing. This guide provides an in-depth overview of the core physical characteristics of
allyl methacrylate monomer.

Core Physical Properties

The physical properties of allyl methacrylate have been determined by various methods and
are summarized below. It is important to note that minor variations in reported values can occur
due to differences in measurement techniques and sample purity.

General and Molecular Properties
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Property Value Source(s)
Chemical Formula C7H1002 [1]8]

Molecular Weight 126.15 g/mol [L12]03181e111.01
Appearance Colorless, transparent liquid [Lenonionii]
Odor Pungent, characteristic [O][10][11]

CAS Number 96-05-9 [1][2][3]

Tabulated Physical Property Data

The following tables provide a consolidated summary of the key quantitative physical properties
of allyl methacrylate monomer.

Table 1: Thermal Properties

Property Value Conditions Source(s)

- . At 1013.25 mbar
Boiling Point 141 - 150 °C [L121e1ena]
(standard pressure)

59-61°C At 43 mmHg [21131[4]181[12]

60 °C At 43 Torr [13]

Melting Point -65 °C to -75 °C Hillel7s] ol 2]
[13][14]

Flash Point 33.9-37.8°C [L][6I71e1[10][11][14]

Table 2: Density and Optical Properties
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Property Value Conditions Source(s)
Density 0.930 - 0.945 g/cm3 At 20 °C [LeIr7eniaasy
0.938 g/mL At 25 °C [2131[41[8][12][15]

Refractive Index (nD) 1.436 - 1.437 At 20 °C IEIAIOIEIPIL2]

[13][14][15][16]
Table 3: Viscosity and Other Properties

Property Value Conditions Source(s)

Viscosity 0.72 - 12 mPa-s At 20-25 °C [6][9][11]
1314]181e111][12

Vapor Pressure 4.6 - 5.77 mmHg At 20-25 °C CHIEHAIEIEI L 2]
[13][14][15]

Water Solubility 4-4.1g/L At 20 °C [4][13][15]

2200 mg/L [1][2][12]

Log Kow (Octanol-

Water Partition 2.15 At 25°C [1][21[4][12][15]

Coefficient)

Experimental Protocols for Physical Property
Determination

The following sections outline the standardized methodologies for determining the key physical
properties of liquid monomers like allyl methacrylate. These protocols are based on
internationally recognized standards to ensure accuracy and reproducibility.

Boiling Point Determination (OECD 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The OECD Test Guideline 103 describes several methods
for this determination.[17][18]
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o Ebulliometer Method: This method involves measuring the boiling point by observing the
temperature at which the liquid and vapor phases are in equilibrium at a known pressure. An
ebulliometer is a specialized apparatus designed for precise boiling point measurements.

e Dynamic Method: In this method, the vapor pressure of the substance is measured as a
function of temperature. The boiling point is the temperature at which the vapor pressure
reaches 101.325 kPa.[17]

« Distillation Method: This involves distilling the substance and recording the temperature at
which the liquid boils and condenses.[17]

 Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal
analysis techniques can be used to determine the boiling point by detecting the endothermic
transition associated with boiling.[17]

Density Determination (ASTM D4052)

The density of a liquid is its mass per unit volume. ASTM D4052 is a standard test method for
determining the density and relative density of liquids using a digital density meter.[7]

e Apparatus: A digital density meter capable of measuring the density of a liquid within the
desired temperature range.

e Procedure:
o Calibrate the instrument with dry air and a certified reference standard (e.g., pure water).

o Introduce a representative sample of allyl methacrylate into the oscillating U-tube of the
density meter.

o Allow the temperature of the sample to equilibrate to the specified measurement
temperature (e.g., 20°C or 25°C).

o The instrument measures the oscillation period of the U-tube containing the sample, which
is directly related to the density of the sample.

o The density is then displayed by the instrument.
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Viscosity Determination (Capillary Viscometer Method)

Viscosity is a measure of a fluid's resistance to flow. For low-viscosity monomers like allyl
methacrylate, a capillary viscometer is often used.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske type)
and a constant temperature water bath.

e Procedure:
o A known volume of the allyl methacrylate sample is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

o The time taken for the liquid to flow between two marked points on the capillary is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

o The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.

Refractive Index Determination (ASTM D1218)

The refractive index is a dimensionless number that describes how light propagates through a
substance. ASTM D1218 is a standard test method for the refractive index of transparent
liquids.[2][3][6][13]

o Apparatus: A refractometer (e.g., an Abbe refractometer) with a light source, typically a
sodium lamp (D-line).

e Procedure:

o Calibrate the refractometer using a standard reference material with a known refractive
index.
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[e]

Apply a small amount of the allyl methacrylate sample to the prism of the refractometer.

(¢]

Circulate water from a constant temperature bath through the prisms to maintain a
constant temperature (e.g., 20°C).

o

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the intersection of the crosshairs.

o

Read the refractive index directly from the instrument's scale.

Water Solubility Determination (OECD 105)

Water solubility is the maximum concentration of a substance that can dissolve in water at a
given temperature. The OECD Test Guideline 105 outlines the flask method for substances
with solubilities above 10 mg/L.[9][11][15][16][19]

e Procedure:

o

An excess amount of allyl methacrylate is added to a known volume of distilled water in a
flask.

o The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium (typically 24 hours).

o The mixture is then allowed to stand to separate the undissolved monomer.

o A sample of the agueous phase is carefully removed, ensuring no undissolved droplets
are included.

o The concentration of allyl methacrylate in the aqueous sample is determined using a
suitable analytical technique, such as gas chromatography (GC) or high-performance
liquid chromatography (HPLC).

Vapor Pressure Determination (ASTM D2879)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature. The isoteniscope method (ASTM D2879) is a
standard procedure for determining the vapor pressure of liquids.[1]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b124383?utm_src=pdf-body
https://www.scymaris.com/studies/oecd-105
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/product/b124383?utm_src=pdf-body
https://www.benchchem.com/product/b124383?utm_src=pdf-body
https://www.savantlab.com/astm-methods/astm-d2879-standard-test-method-for-vapor-pressure-temperature-relationship-and-initial-decomposition-temperature-of-liquids-by-isoteniscope/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Apparatus: An isoteniscope, which is a specialized glass apparatus, a pressure measuring
device, and a constant temperature bath.

e Procedure:
o A sample of allyl methacrylate is placed in the isoteniscope bulb.
o The apparatus is evacuated to remove air.
o The sample is heated to the desired temperature in the constant temperature bath.

o The vapor pressure of the sample is balanced against a known pressure of an inert gas,
and the pressure is measured.

o This is repeated at several temperatures to establish the vapor pressure-temperature
relationship.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of a liquid monomer such as allyl methacrylate.
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Workflow for Physical Property Characterization of Allyl Methacrylate

Sample Preparation and Purity Analysis
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Determine Purity (e.g., via GC)

Primary Physical Property Determination
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I
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Caption: Logical workflow for the characterization of allyl methacrylate's physical properties.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of
allyl methacrylate monomer, presenting quantitative data in a structured format and outlining
the standard experimental protocols for their determination. The provided information is
intended to be a valuable resource for researchers, scientists, and drug development
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professionals, facilitating the safe and effective use of this important monomer in various
scientific and industrial applications. A clear understanding of these properties is fundamental
for process design, quality control, and safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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